5-Fluoro-2,4-dimethoxybenzaldehyde

• IUPAC Name: 5-fluoro-2,4-dimethoxybenzaldehyde
• InChI: InChI=1S/C9H9FO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H3
• InChI Key: QPJPELUSHAZZHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=O)F)OC
• Molecular Formula: C9H9FO3
• Molecular Weight: 184.16 g/mol
• CAS No.: 155831-46-2

Description

5-Fluoro-2,4-dimethoxybenzaldehyde is a chemical compound with the molecular formula C9H9FO3. It has a molecular weight of 184.17. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9FO3/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-5H,1-2H3. This indicates that the compound contains nine carbon atoms, nine hydrogen atoms, one fluorine atom, and three oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The compound is typically stored under normal shipping temperatures.

Scientific Research Applications

Synthesis and Biological Properties

One application of derivatives of 5-fluoro-2,4-dimethoxybenzaldehyde in scientific research involves the synthesis and study of fluoronorepinephrines, which are analogs of norepinephrine with fluorine substituents. These compounds have been shown to have distinct adrenergic agonist properties depending on the position of the fluorine atom, with implications for understanding receptor affinity and pharmacodynamics in adrenergic systems (Kirk et al., 1979).

Fluorophores and Solvatochromism

Another research application involves the development of water-soluble solvatochromic fluorophores based on derivatives similar to this compound. These fluorophores exhibit fluorescence properties independent of solvent polarity, and their emission wavelengths change in response to their hydrogen-bonding environment. Such compounds hold potential for biological and medicinal chemistry applications as tools for studying various biochemical phenomena (Okada, Sugai, & Chiba, 2016).

Crystal Structure and Vibrational Spectra

The molecular structure and properties of related fluorobenzaldehydes have been examined through X-ray diffraction and vibrational spectroscopy, combined with computational studies. This research helps in understanding the molecular dimer formation, characteristic frequencies, and the effects of halogen substitution on molecular conformation and stability (Tursun et al., 2015).

Synthesis of Thiazolidin-4-one Derivatives

Research on 4-fluorobenzaldehyde, a compound structurally related to this compound, has led to the synthesis of thiazolidin-4-one derivatives with promising antioxidant activities. This highlights the potential of fluorinated benzaldehydes in the development of novel therapeutic agents (El Nezhawy et al., 2009).

Safety and Hazards

The safety information for 5-Fluoro-2,4-dimethoxybenzaldehyde indicates that it may cause skin and eye irritation, and may be harmful if inhaled. It is recommended to avoid breathing in the dust, avoid contact with skin and eyes, and not to ingest the compound. If swallowed, immediate medical assistance should be sought.